Cas no 15423-06-0 (Tridecanedioic acid, ethyl methyl ester)

• Product name: Tridecanedioic acid, ethyl methyl ester
• CAS No: 15423-06-0
• MF: C₁₆H₃₀O₄
• MW: 286.407005786896
• CID: 1328778
• PubChem ID: 11140699

Tridecanedioic acid, ethyl methyl ester Chemical and Physical Properties

Names and Identifiers

• Tridecanedioic acid, ethyl methyl ester
• 1-Ethyl 13-methyl tridecanedioate
• 15423-06-0
• SCHEMBL3503308
• DTXSID701299257

• Inchi： InChI=1S/C16H30O4/c1-3-20-16(18)14-12-10-8-6-4-5-7-9-11-13-15(17)19-2/h3-14H2,1-2H3
• InChI Key： JGJJOYOOXKWXAC-UHFFFAOYSA-N
• SMILES： CCOC(=O)CCCCCCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 286.21440943g/mol
• Monoisotopic Mass: 286.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 4.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters